Cas no 1507102-37-5 (3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-)

• Product Name: 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-
• CAS No: 1507102-37-5
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• CID: 5273108
• Update Time: 2025-10-18

3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-

• Inchi： 1S/C8H18N2O/c1-3-7(2,4-9)8(11)5-10-6-8/h10-11H,3-6,9H2,1-2H3
• InChI Key： QXNDIFVVJZKFDH-UHFFFAOYSA-N
• SMILES： N1CC(C(CN)(C)CC)(O)C1

Additional information on 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-

Professional Introduction to 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]- (CAS No. 1507102-37-5)

3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-, identified by its CAS number 1507102-37-5, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both azetidine and amine functional groups makes it a versatile intermediate for the synthesis of various bioactive molecules.

The compound's structure, characterized by a 3-[1-(aminomethyl)-1-methylpropyl] substituent, suggests a high degree of flexibility and reactivity. This feature is particularly valuable in drug design, where structural diversity can lead to improved pharmacological profiles. Recent studies have highlighted the compound's role in the development of novel therapeutic agents, particularly in the treatment of inflammatory and infectious diseases.

In the realm of drug discovery, 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-, has been explored as a precursor for more complex molecules. Its ability to undergo various chemical transformations makes it an attractive candidate for synthetic chemistry. For instance, the amine group can be readily modified through reactions such as acylation or alkylation, allowing for the introduction of additional functional groups that may enhance binding affinity to biological targets.

One of the most promising applications of this compound is in the development of antimicrobial agents. The azetidine ring is known to exhibit favorable interactions with biological macromolecules, making it an excellent scaffold for designing molecules that can disrupt microbial cell walls or interfere with essential metabolic pathways. Preliminary studies have shown that derivatives of 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-, exhibit potent activity against a range of Gram-positive and Gram-negative bacteria.

The pharmacological properties of this compound have also been investigated in the context of anti-inflammatory therapies. Inflammatory processes are mediated by a complex interplay of cellular signaling pathways and molecular interactions. The structural features of 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-, suggest that it may be able to modulate these pathways by interacting with key enzymes and receptors involved in inflammation. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Another area where this compound shows promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of toxic protein aggregates and oxidative stress. The ability of 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-, to cross the blood-brain barrier makes it a candidate for delivering neuroprotective compounds directly to affected brain regions. Early studies indicate that derivatives of this compound can reduce neuronal damage and improve cognitive function in animal models.

The synthesis of 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]-, involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal catalysis has been shown to enhance the efficiency of these reactions. Additionally, computational methods are increasingly being employed to predict and optimize reaction outcomes, reducing the time and resources required for experimental synthesis.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, as with any new drug candidate, comprehensive toxicological assessments are necessary to ensure its safety for human use.

In conclusion, 3-Azetidinol, 3-[1-(aminomethyl)-1-methylpropyl]- (CAS No. 1507102-37-5) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full range of applications and mechanisms of action, paving the way for new treatments that could improve patient outcomes worldwide.